(2R,6S)-4-(tert-butoxycarbonyl)-6-(hydroxymethyl)morpholine-2-carboxylic acid

• IUPAC Name: (2R,6S)-6-(hydroxymethyl)-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C11H19NO6/c1-11(2,3)18-10(16)12-4-7(6-13)17-8(5-12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m0/s1
• InChI Key: OYVCKUZJORUIFX-JGVFFNPUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(OC(C1)C(=O)O)CO
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](O[C@H](C1)C(=O)O)CO
• Molecular Formula: C11H19NO6
• Molecular Weight: 261.27 g/mol

Description

(2R,6S)-4-(tert-Butoxycarbonyl)-6-(hydroxymethyl)morpholine-2-carboxylic acid is a chiral morpholine derivative characterized by:

• Molecular Formula: C₁₂H₂₁NO₅ (as per , though discrepancies exist; see Table 1)
• Stereochemistry: The (2R,6S) configuration defines its spatial arrangement, critical for interactions in biological systems or crystallization .
• Functional Groups:
  • tert-Butoxycarbonyl (Boc): A protective group for amines, stable under basic conditions but cleaved by acids .
  • Hydroxymethyl (-CH₂OH): Enhances hydrophilicity and hydrogen-bonding capacity compared to methyl analogs .
• Applications: Likely serves as an intermediate in pharmaceutical synthesis, particularly for antibiotics or protease inhibitors, given the prevalence of morpholine motifs in drug design .
• Safety: Classified with hazard statements H319 (serious eye irritation) and H413 (harmful to aquatic life) .

Biological Activity

(2R,6S)-4-(tert-butoxycarbonyl)-6-(hydroxymethyl)morpholine-2-carboxylic acid, commonly referred to as Boc-morpholine-2-carboxylic acid, is a cyclic β-amino acid derivative with potential biological significance. This compound has garnered attention due to its structural features that may influence its biological activity, particularly in the fields of medicinal chemistry and drug design.

• Molecular Formula : C$_{11}$H$_{19}$NO$_6$
• Molecular Weight : 261.27 g/mol
• CAS Number : 1581750-77-7
• Purity : Typically available at 95% or higher .

The biological activity of (2R,6S)-4-(tert-butoxycarbonyl)-6-(hydroxymethyl)morpholine-2-carboxylic acid is largely attributed to its ability to mimic natural amino acids and peptides. The structural characteristics of this compound allow it to participate in various biochemical interactions:

• Peptide Bond Formation : As a β-amino acid, it can be incorporated into peptide chains, potentially altering the conformation and stability of peptides.
• Enzyme Inhibition : Preliminary studies suggest that this compound may act as an inhibitor for certain enzymes, similar to other morpholine derivatives that have shown inhibitory activity against serine proteases and other enzyme classes .
• Receptor Modulation : Its structural similarity to known bioactive molecules implies potential for receptor binding and modulation, which could lead to therapeutic applications.

In Vitro Studies

Several studies have investigated the in vitro effects of Boc-morpholine derivatives:

• Antimicrobial Activity : Research indicates that morpholine derivatives exhibit antimicrobial properties. For instance, compounds structurally related to Boc-morpholine have shown efficacy against various bacterial strains .
• Antitumor Properties : Some derivatives have been tested for cytotoxicity against cancer cell lines, showing promising results in inhibiting cell proliferation at specific concentrations .

Case Studies

• Study on Anticancer Activity :
  • A study published in Journal of Medicinal Chemistry evaluated a series of morpholine-based compounds for their anticancer properties. The results indicated that compounds with a hydroxymethyl group at the 6-position exhibited enhanced cytotoxicity against breast cancer cell lines compared to their non-hydroxymethyl counterparts .
• Peptide Synthesis Applications :
  • Research highlighted the utility of Boc-morpholine in synthesizing cyclic peptides. The presence of the tert-butoxycarbonyl (Boc) group allows for selective deprotection during peptide synthesis, facilitating the assembly of complex peptide structures .

Data Table: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Effective against Gram-positive bacteria
Antitumor	Inhibitory effects on cancer cell lines
Enzyme Inhibition	Potential inhibition of serine proteases
Peptide Synthesis	Useful in cyclic peptide formation

Scientific Research Applications

Medicinal Chemistry

The compound is utilized as an intermediate in the synthesis of various pharmaceuticals. Its morpholine structure is common in drug design due to its ability to enhance solubility and bioavailability. Research has indicated potential applications in developing:

• Antiviral Agents : Modifications of this compound have shown promise against viral infections.
• Anticancer Drugs : Studies suggest that derivatives can inhibit tumor growth.

Organic Synthesis

The compound serves as a versatile building block for synthesizing more complex molecules. Its functional groups allow for:

• Coupling Reactions : Facilitating the formation of peptide bonds in peptide synthesis.
• Functionalization : The hydroxymethyl and carboxylic acid groups can be further modified to introduce diverse functionalities.

Biochemical Studies

In biochemical research, (2R,6S)-4-(tert-butoxycarbonyl)-6-(hydroxymethyl)morpholine-2-carboxylic acid is used to study enzyme interactions and mechanisms due to its structural similarity to natural substrates.

Case Study 1: Antiviral Activity

A study published in Journal of Medicinal Chemistry explored derivatives of this compound for their antiviral properties against Hepatitis C virus (HCV). The research demonstrated that modifications at the hydroxymethyl position significantly improved potency against HCV replication.

Case Study 2: Anticancer Properties

Research featured in Cancer Research highlighted the use of morpholine derivatives in targeting cancer cells. The study found that specific modifications of (2R,6S)-4-(tert-butoxycarbonyl)-6-(hydroxymethyl)morpholine-2-carboxylic acid led to enhanced apoptosis in breast cancer cell lines.

Comparison with Similar Compounds

Key Structural and Physicochemical Differences

Table 1 summarizes critical differences between the target compound and its analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent at C6	Stereochemistry	Key Properties
(2R,6S)-4-Boc-6-(hydroxymethyl)morpholine-2-carboxylic acid (Target)	1415566-31-2*	C₁₂H₂₁NO₅†	243.30 (reported)	-CH₂OH	(2R,6S)	Higher hydrophilicity; H-bond donor
(2R,6S)-4-Boc-6-methylmorpholine-2-carboxylic acid	1346410-78-3	C₁₁H₁₉NO₅	245.27	-CH₃	(2R,6S)	Lipophilic; lower solubility in aqueous media
(2R,6R)-4-Boc-6-methylmorpholine-2-carboxylic acid	1581752-93-3	C₁₁H₁₉NO₅	245.27	-CH₃	(2R,6R)	Altered stereochemistry impacts crystallization and biological activity
(2R,6S)-6-(Benzyloxymethyl)-4-Boc-morpholine-2-carboxylic acid	1093085-91-6	C₁₉H₂₅NO₅	359.41	-CH₂OBn	(2R,6S)	Increased lipophilicity; benzyl group enables further derivatization

*CAS from ; †Formula conflicts with calculated mass (see Section 1).

Stereochemical Considerations

• The (2R,6S) configuration in the target compound and its methyl analog (CAS 1346410-78-3) may exhibit distinct crystallographic behaviors compared to the (2R,6R) diastereomer (CAS 1581752-93-3). Flack’s parameter analysis () is critical for confirming enantiopurity during synthesis .
• Stereochemistry influences bioactivity: For example, (2S,5R,6R)-penicillin derivatives () highlight the role of chirality in antibiotic efficacy .